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Compound Name: KS-58

Cat. No.: B15613701 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
KS-58 is a potent and selective bicyclic peptide inhibitor of K-Ras(G12D), one of the most

prevalent mutations in human cancers, including pancreatic, lung, and colorectal cancers.[1][2]

[3] This inhibitor functions by entering cells and directly binding to the K-Ras(G12D) protein,

disrupting its interaction with downstream effector proteins.[1][4] This interference with signal

transduction, primarily through the RAF-MEK-ERK pathway, leads to the suppression of cancer

cell proliferation.[1][4] These application notes provide detailed protocols for utilizing KS-58 in

various cell culture assays to assess its anti-cancer activity.

Mechanism of Action
KS-58 exerts its biological effects through a targeted mechanism. It selectively binds to the

mutant K-Ras(G12D) protein, inhibiting its function.[1][2] This leads to a reduction in the

phosphorylation of downstream signaling molecules, most notably ERK.[1][4] The inhibition of

the K-Ras signaling cascade ultimately results in decreased cell proliferation and tumor growth.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 4 Tech Support

https://www.benchchem.com/product/b15613701?utm_src=pdf-interest
https://www.benchchem.com/product/b15613701?utm_src=pdf-body
https://www.dcchemicals.com/product_show-k-rasg12dinhibitorks-58.html
https://pubmed.ncbi.nlm.nih.gov/33303890/
https://www.researchgate.net/publication/346935518_Generation_of_KS-58_as_the_first_K-RasG12D-inhibitory_peptide_presenting_anti-cancer_activity_in_vivo
https://www.dcchemicals.com/product_show-k-rasg12dinhibitorks-58.html
https://www.probechem.com/products_K-RasG12DinhibitorKS-58.html
https://www.dcchemicals.com/product_show-k-rasg12dinhibitorks-58.html
https://www.probechem.com/products_K-RasG12DinhibitorKS-58.html
https://www.benchchem.com/product/b15613701?utm_src=pdf-body
https://www.benchchem.com/product/b15613701?utm_src=pdf-body
https://www.dcchemicals.com/product_show-k-rasg12dinhibitorks-58.html
https://pubmed.ncbi.nlm.nih.gov/33303890/
https://www.dcchemicals.com/product_show-k-rasg12dinhibitorks-58.html
https://www.probechem.com/products_K-RasG12DinhibitorKS-58.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


KS-58 Signaling Pathway Inhibition

Growth Factor

RTK

K-Ras(G12D)

RAF

GTP

KS-58

Inhibition

MEK

ERK

Proliferation

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15613701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Experimental Workflow for KS-58
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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